Cas no 1797687-35-4 (3-[4-chloro-3-(trifluoromethyl)phenyl]-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one)

• Product Name: 3-[4-chloro-3-(trifluoromethyl)phenyl]-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one
• CAS No: 1797687-35-4
• MF: C₁₉H₂₅ClF₃NO₃S
• MW: 439.919914007187
• CID: 5371584
• Update Time: 2025-10-19

3-[4-chloro-3-(trifluoromethyl)phenyl]-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-Chloro-3-(trifluoromethyl)phenyl]-1-[4-[(2-methylpropyl)sulfonyl]-1-piperidinyl]-1-propanone
• 3-[4-chloro-3-(trifluoromethyl)phenyl]-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one

• Inchi： 1S/C19H25ClF3NO3S/c1-13(2)12-28(26,27)15-7-9-24(10-8-15)18(25)6-4-14-3-5-17(20)16(11-14)19(21,22)23/h3,5,11,13,15H,4,6-10,12H2,1-2H3
• InChI Key： MMNDLOGSJOHZMW-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(CC(C)C)(=O)=O)CC1)(=O)CCC1=CC=C(Cl)C(C(F)(F)F)=C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.0±50.0 °C(Predicted)
• pka: -2.26±0.40(Predicted)

Additional information on 3-[4-chloro-3-(trifluoromethyl)phenyl]-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one

Research Brief on 3-[4-chloro-3-(trifluoromethyl)phenyl]-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one (CAS: 1797687-35-4)

In recent years, the compound 3-[4-chloro-3-(trifluoromethyl)phenyl]-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one (CAS: 1797687-35-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound's structure includes a trifluoromethylphenyl group and a piperidinyl sulfonyl moiety, which are known to contribute to its pharmacological properties. Recent studies have explored its role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its efficacy in targeting protein kinases associated with tumor growth, suggesting its potential as a novel anticancer agent.

In addition to its anticancer properties, 3-[4-chloro-3-(trifluoromethyl)phenyl]-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one has also been investigated for its anti-inflammatory effects. A study in Bioorganic & Medicinal Chemistry Letters (2022) demonstrated its ability to modulate cytokine production in vitro, indicating its potential utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's selectivity and low toxicity profile further enhance its appeal as a therapeutic candidate.

The synthesis of this compound has also been a focus of recent research. Advanced synthetic routes have been developed to improve yield and purity, as reported in Organic Process Research & Development (2023). These methods often involve multi-step reactions, including the introduction of the sulfonyl group and the subsequent coupling with the trifluoromethylphenyl moiety. Optimizing these synthetic pathways is crucial for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 3-[4-chloro-3-(trifluoromethyl)phenyl]-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one. Pharmacokinetic studies are needed to assess its bioavailability, metabolism, and potential drug-drug interactions. Furthermore, in vivo efficacy and safety studies are essential to validate its therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, 3-[4-chloro-3-(trifluoromethyl)phenyl]-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one represents a promising molecule in the field of chemical biology and drug discovery. Its diverse biological activities and favorable pharmacological properties make it a compelling subject for further research. Continued exploration of its mechanisms of action and therapeutic applications will be critical in realizing its full potential in medicine.